Cas no 898771-17-0 (3-Carboethoxy-4'-piperidinomethyl benzophenone)

• Product Name: 3-Carboethoxy-4'-piperidinomethyl benzophenone
• CAS No: 898771-17-0
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 1945374
• Update Time: 2025-06-27

3-Carboethoxy-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[4-(piperidin-1-ylmethyl)benzoyl]benzoate
• CTK5G5161
• AG-H-65245
• KB-181351
• 3-carboethoxy-4'-piperidinomethylbenzophenone
• 3-CARBOETHOXY-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 3-Carboethoxy-4'-piperidinomethyl benzophenone

• Inchi： 1S/C22H25NO3/c1-2-26-22(25)20-8-6-7-19(15-20)21(24)18-11-9-17(10-12-18)16-23-13-4-3-5-14-23/h6-12,15H,2-5,13-14,16H2,1H3
• InChI Key： BWHUDYJAIVHDDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 351.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 46.61000
• LogP: 4.01810

Additional information on 3-Carboethoxy-4'-piperidinomethyl benzophenone

Introduction to 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) and Its Emerging Applications in Chemical Biology

The compound 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features that make it a promising candidate for various applications. This benzophenone derivative, featuring a carboethoxy group and a piperidinomethyl moiety, has garnered attention due to its potential in pharmaceutical research, particularly in the development of novel bioactive molecules.

Structurally, the presence of the carboethoxy group at the third position and the piperidinomethyl substituent at the 4'-position of the benzophenone core imparts distinct chemical properties that influence its reactivity and biological interactions. The benzophenone scaffold itself is well-known for its role in photodynamic therapy, UV absorption, and as a precursor in synthesizing more complex molecules. The introduction of the carboethoxy group enhances solubility and stability, while the piperidinomethyl moiety introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in benzophenone derivatives as pharmacological agents due to their ability to modulate various biological pathways. The compound 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) has been explored in several preclinical studies for its potential therapeutic effects. Notably, its structural motif suggests possible applications in anti-inflammatory and anti-cancer research. The carboethoxy group can serve as a lipophilic anchor, facilitating membrane interaction, while the piperidinomethyl part can engage in hydrogen bonding or ionic interactions with target proteins.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged these structural features to design analogs with enhanced bioactivity. For instance, modifications at the carboethoxy position can fine-tune solubility and metabolic stability, while alterations at the piperidinomethyl group can improve binding affinity to specific biological targets. Such flexibility makes 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) a valuable scaffold for drug discovery programs.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular docking studies have revealed that derivatives of this benzophenone structure can interact with key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, photophysical properties have been investigated, suggesting that modifications could enhance photochemical activity useful in photodynamic therapy modalities.

The synthesis of 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards essential for biological testing. Key synthetic strategies include Friedel-Crafts acylation followed by nucleophilic substitution at the piperidine ring, ensuring regioselectivity and functional group compatibility.

In conclusion, the compound 3-Carboethoxy-4'-piperidinomethyl benzophenone (CAS No. 898771-17-0) stands out as a versatile and promising molecule in chemical biology. Its unique structural features, coupled with emerging research findings, position it as a valuable asset for pharmaceutical development. As scientists continue to unravel its potential applications, this benzophenone derivative is poised to play a significant role in advancing therapeutic strategies across multiple disease areas.